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Compound of Interest

Compound Name: Quinethazone

Cat. No.: B1679951 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe and

Compliant Disposal

The proper disposal of chemical reagents is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step procedures for the

safe handling and disposal of quinethazone, a thiazide diuretic, within a research environment.

Adherence to these protocols is vital for ensuring compliance with federal and local regulations

and fostering a culture of safety.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel handling quinethazone are

equipped with the appropriate Personal Protective Equipment (PPE).

Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory to prevent skin contact.

Eye Protection: Safety glasses or goggles should be worn at all times to protect from

potential splashes or airborne particles.

Lab Coat: A standard laboratory coat is required to protect clothing and skin from

contamination.

In the event of accidental exposure, refer to the following first aid measures:
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Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Rinse eyes thoroughly with water for at least 15 minutes.

Ingestion: Seek immediate medical attention. Do not induce vomiting.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Quinethazone: Chemical and Safety Data Summary
The following table summarizes key quantitative and qualitative data for quinethazone,

pertinent to its safe handling and disposal.

Property Data Citation

Molecular Formula C₁₀H₁₂ClN₃O₃S [1][2]

Molecular Weight 289.74 g/mol [1][2]

Appearance
White to off-white crystalline

powder
[1]

Solubility in Water Insoluble [1]

Stability

Stable under normal

conditions. Discolors in strong

light.

[1][2]

Incompatibilities Strong oxidizing agents [1]

RCRA Classification
Not a P- or U-listed hazardous

waste.
[3][4]

Primary Hazard
Potential for skin and eye

irritation.

Step-by-Step Disposal Protocol for Quinethazone
Based on current regulations, quinethazone is not classified as a hazardous waste under the

Resource Conservation and Recovery Act (RCRA) unless it exhibits characteristics of

ignitability, corrosivity, reactivity, or toxicity. As a stable, solid compound, quinethazone does
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not typically meet these criteria. Therefore, it should be managed as a non-RCRA hazardous

pharmaceutical waste. The recommended disposal method for this category of waste is

incineration to prevent environmental contamination.[5][6][7]

1. Waste Segregation:

Designate a specific waste container for non-RCRA hazardous pharmaceutical waste. These

containers are often white with blue lids and should be clearly labeled "FOR INCINERATION

ONLY".[5]

Do not mix quinethazone waste with other waste streams, such as regular trash,

biohazardous waste, or RCRA hazardous chemical waste.[8]

2. Preparing for Disposal:

Solid Waste:

Place expired or unused solid quinethazone directly into the designated non-RCRA

pharmaceutical waste container.

Contaminated materials, such as weighing paper, gloves, and empty stock bottles, should

also be disposed of in this container.

Solutions:

Aqueous solutions containing quinethazone should not be poured down the drain.[7]

Absorb liquid waste with a non-reactive absorbent material (e.g., vermiculite, sand) and

place the absorbed material into the designated waste container.

3. Container Management:

Keep the waste container securely closed when not in use.

Store the container in a designated, secure area away from general laboratory traffic.

4. Final Disposal:
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Arrange for the collection and disposal of the non-RCRA pharmaceutical waste through a

licensed and reputable waste management vendor.

Ensure the vendor will incinerate the waste in a permitted facility.[5][6]

Maintain all necessary documentation, including waste manifests, as required by your

institution and local regulations.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of quinethazone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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